Cas no 2229093-30-3 (tert-butyl N-3-amino-2-(3,5-dichloropyridin-4-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3,5-dichloropyridin-4-yl)-2-methylpropylcarbamate
• CAS No: 2229093-30-3
• MF: C₁₄H₂₁Cl₂N₃O₂
• MW: 334.241441488266
• CID: 6471454
• PubChem ID: 165826884
• Update Time: 2025-07-29

tert-butyl N-3-amino-2-(3,5-dichloropyridin-4-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3,5-dichloropyridin-4-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(3,5-dichloropyridin-4-yl)-2-methylpropyl]carbamate
• 2229093-30-3
• EN300-1891767

• Inchi： 1S/C14H21Cl2N3O2/c1-13(2,3)21-12(20)19-8-14(4,7-17)11-9(15)5-18-6-10(11)16/h5-6H,7-8,17H2,1-4H3,(H,19,20)
• InChI Key： GLOVNYYKPUAYOH-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C)(CN)CNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.1010823g/mol
• Monoisotopic Mass: 333.1010823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(3,5-dichloropyridin-4-yl)-2-methylpropylcarbamate

Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate: A Comprehensive Overview of Its Structure, Function, and Applications in Pharmaceutical Research

Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. The compound, with the CAS number 2229093-30-3, represents a novel class of carbamate derivatives that exhibits potential therapeutic applications. This compound is characterized by its tert-butyl group, which provides structural stability, and its 3,5-dichloropyridin-4-yl substituent, which plays a crucial role in modulating biological activity. The N-3-amino-2-methylpropyl segment further enhances its pharmacological profile, making it a valuable candidate for drug development.

Recent studies have highlighted the importance of carbamate derivatives in the design of targeted therapies for various diseases. The tert-butyl group in this compound is known to improve solubility and metabolic stability, which are critical factors in drug development. The 3,5-dichloropyridin-4-yl ring system is particularly interesting due to its ability to interact with specific biological targets, such as enzyme inhibitors or receptor modulators. These interactions are essential for the compound's potential therapeutic applications.

One of the most notable aspects of Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate is its synthetic pathway. The synthesis of this compound involves a multi-step process that includes the formation of the 3,5-dichloropyridin-4-yl ring and the subsequent attachment of the N-3-amino-2-methylpropyl group. This synthetic approach is critical for ensuring the compound's structural integrity and functional activity. Researchers have recently optimized this process to improve yield and purity, which is essential for large-scale production.

Current research on Terbutil N-3-Amino-2-(3,5-Dichloydopyridin-4-Yl)-2-Methylpropylcarbamate has focused on its pharmacological properties. Studies have shown that this compound exhibits antimicrobial activity against several bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, preliminary studies suggest that it may have anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as arthritis or autoimmune disorders.

Another area of interest in the research on Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate is its mechanism of action. Researchers have proposed that the compound interacts with specific protein targets to modulate biological processes. For example, the 3,5-dichloropyridin-4-yl group may bind to enzyme active sites, inhibiting their activity and thereby affecting cellular functions. This mechanism of action is similar to that of other carbamate derivatives used in pharmaceutical applications.

Recent advancements in computational chemistry have allowed researchers to model the interactions between Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate and its potential targets. These models have provided insights into the compound's binding affinity and selectivity, which are critical for its therapeutic efficacy. The use of in silico tools has also helped in the identification of potential side effects, which is an important consideration in drug development.

Moreover, the tert-butyl group in this compound has been shown to enhance its metabolic stability, which is a key factor in drug development. This group prevents the compound from being rapidly metabolized in the liver, thereby extending its half-life in the body. This property is particularly important for drugs that require prolonged therapeutic effects.

Another significant aspect of Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate is its synthetic versatility. Researchers have explored various synthetic routes to produce this compound, including asymmetric synthesis and green chemistry methods. These approaches not only improve the efficiency of the synthesis process but also reduce the environmental impact of drug production.

Current studies are also investigating the toxicological profile of Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate. Preliminary toxicological assessments have indicated that the compound is relatively safe, with minimal acute toxicity observed in animal studies. However, further research is needed to evaluate its long-term effects and ensure its safety for human use.

In conclusion, Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate represents a promising candidate in the field of pharmaceutical research. Its unique structural features, such as the tert-butyl group and the 3,5-dichloropyridin-4-yl substituent, contribute to its potential therapeutic applications. Ongoing research is focused on optimizing its synthetic pathway, understanding its mechanism of action, and evaluating its toxicological profile. These efforts are crucial for the development of new drugs that can address a wide range of medical conditions.

As the field of pharmaceutical research continues to evolve, compounds like Terbutil N-3-Amino-2-(3,5-Dichloropyridin-4-Yl)-2-Methylpropylcarbamate will play an increasingly important role in the discovery of new therapies. The continued exploration of its properties and potential applications is essential for advancing medical science and improving patient care.